Cas no 59843-58-2 (3-(4-Chlorophenyl)-1H-pyrazole)

3-(4-Chlorophenyl)-1H-pyrazole structure
59843-58-2 structure
Product Name:3-(4-Chlorophenyl)-1H-pyrazole
CAS No:59843-58-2
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD00111881
CID:57493
PubChem ID:24884846
Update Time:2025-04-18

3-(4-Chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorophenyl)-1H-pyrazole
    • 3-(4-Chlorophenyl)Pyrazole
    • 5-(4-chlorophenyl)-1H-pyrazole
    • 1H-Pyrazole, 3-(4-chlorophenyl)-
    • Maybridge4_004031
    • MLS000660664
    • pyrazole-3-(4-chlorobenzene)
    • HLCXWJKNVWWWOF-UHFFFAOYSA-N
    • HMS2698M05
    • HMS1532H05
    • 5-(4-chloro-phenyl)-1H-pyrazole
    • 1H-Pyrazole,3-(4-chlorophenyl)-
    • STK802573
    • BBL011
    • CCG-45781
    • MFCD00111881
    • AM-814/41090667
    • SCHEMBL482367
    • SY014842
    • 59843-58-2
    • SR-01000635530-1
    • BRD-K11428951-001-01-2
    • FT-0613651
    • SMR000310183
    • 3-(4-Chlorophenyl)-1H-pyrazole, 97%
    • AKOS002675414
    • DTXSID90351932
    • AKOS000345351
    • A869107
    • CHEMBL1549024
    • FS-1105
    • NCGC00342562-01
    • IDI1_032853
    • CS-0126523
    • AB00612064-08
    • EN300-302460
    • A1H4J
    • BBL011876
    • ALBB-015949
    • DB-015659
    • MDL： MFCD00111881
    • Inchi： 1S/C9H7ClN2/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H,(H,11,12)
    • InChI Key： HLCXWJKNVWWWOF-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=CC=NN1

Computed Properties

  • Exact Mass: 178.03000
  • Monoisotopic Mass: 178.029776
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2454 (rough estimate)
  • Melting Point: 100-104 °C
  • Boiling Point: 154 °C
  • Flash Point: 206.9 °C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 28.68000
  • LogP: 2.73010

3-(4-Chlorophenyl)-1H-pyrazole Security Information

  • Symbol: GHS05 GHS06
  • Signal Word：Danger
  • Hazard Statement： H301-H318
  • Warning Statement： P280-P301+P310-P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26-S39
  • Hazardous Material Identification： Xn
  • Storage Condition：Room temperature
  • Risk Phrases：R22; R41
  • Safety Term：S26-S39

3-(4-Chlorophenyl)-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Chlorophenyl)-1H-pyrazole Pricemore >>

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